Cas no 109603-48-7 (Reactive Orange)

Reactive Orange structure
Reactive Orange structure
Product Name:Reactive Orange
CAS No:109603-48-7
MF:C20H19N3O11S3
MW:573.573361635208
CID:186907
PubChem ID:30083
Update Time:2025-04-19

Reactive Orange Chemical and Physical Properties

Names and Identifiers

    • Reactive Orange
    • 2-((4-(7-Acetamido-1-hydroxy-3-sulfo-2-naphthylazo)phenyl)sulfonyl)ethyl sulfate
    • 2-[(4-{(2E)-2-[7-(acetylamino)-1-oxo-3-sulfonaphthalen-2(1H)-ylidene]hydrazinyl}phenyl)sulfonyl]ethyl sulfate
    • PS44 Cpd
    • 109603-48-7
    • SCHEMBL13880628
    • DTXSID30864930
    • 6-acetamido-4-hydroxy-3-[(E)-[4-(2-sulfooxyethylsulfonyl)phenyl]azo]naphthalene-2-sulfonic acid
    • NS00007691
    • 2-Naphthalenesulfonic acid, 6-(acetylamino)-4-hydroxy-3-((4-((2-(sulfooxy)ethyl)sulfonyl)phenyl)azo-
    • 6-acetamido-4-hydroxy-3-[[4-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2-sulfonic acid
    • 6-Acetamido-4-hydroxy-3-({4-[2-(sulfooxy)ethanesulfonyl]phenyl}diazenyl)naphthalene-2-sulfonic acid
    • Inchi: 1S/C20H19N3O11S3/c1-12(24)21-15-3-2-13-10-18(36(28,29)30)19(20(25)17(13)11-15)23-22-14-4-6-16(7-5-14)35(26,27)9-8-34-37(31,32)33/h2-7,10-11,25H,8-9H2,1H3,(H,21,24)(H,28,29,30)(H,31,32,33)/b23-22+
    • InChI Key: INOIOAWTVPHTCJ-GHVJWSGMSA-N
    • SMILES: S(C1C=CC(=CC=1)/N=N/C1C(=C2C=C(C=CC2=CC=1S(=O)(=O)O)NC(C)=O)O)(CCOS(=O)(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 572.01044
  • Monoisotopic Mass: 572.010346
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 251
  • XLogP3: 0.7

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 225.5

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